3-chloro-4-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C18H26ClN3O4S/c1-27(24,25)22-10-5-15(6-11-22)18(23)21-8-3-14(4-9-21)13-26-17-2-7-20-12-16(17)19/h2,7,12,14-15H,3-6,8-11,13H2,1H3
• InChI Key: MGAMZYZQGHLTFV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)N2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C18H26ClN3O4S
• Molecular Weight: 415.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains a pyridine ring and two piperidine rings. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Piperidine is a widely used building block in the synthesis of organic compounds, including pharmaceuticals.

Scientific Research Applications

Suzuki–Miyaura Cross-Coupling Reactions

The Suzuki–Miyaura (SM) cross-coupling reaction is a powerful method for forming carbon–carbon bonds. . Such derivatives may find applications in materials science or organic synthesis.

Chemical Biology and Enzyme Inhibition

The compound’s unique structure could make it an enzyme inhibitor. Researchers could study its interactions with specific enzymes, potentially leading to therapeutic applications. For example, inhibition of enzymes involved in cancer cell proliferation or metabolic pathways.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Piperidine derivatives are found in many pharmaceuticals and can have a wide range of biological activities.

Future Directions

Future research could focus on exploring the potential biological activities of this compound and optimizing its synthesis. Given the importance of piperidine derivatives in pharmaceuticals, this compound could have interesting biological properties worth investigating.